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Abstract

Potassium Cocoyl Glycinate is a mild, anionic surfactant derived from coconut oil and the
amino acid glycine.[1][2][3][4] Its exceptional foaming capabilities, gentle cleansing action, and
favorable safety profile have led to its widespread use in a variety of personal care and
cosmetic formulations.[1][2][5] This technical guide provides a comprehensive overview of the
core physicochemical properties of Potassium Cocoyl Glycinate, offering valuable data for
researchers, scientists, and professionals involved in drug development and formulation. The
guide includes detailed experimental protocols for key characterization methods and visual
representations of its synthesis and a critical experimental workflow.

Chemical Identity and Synthesis

Potassium Cocoyl Glycinate is the potassium salt of the amide of coconut acid and glycine.
[1] It is part of a class of N-acyl amino acid surfactants, which are known for their mildness and
excellent surface-active properties.

Chemical Structure

The generalized chemical structure of Potassium Cocoyl Glycinate is depicted below. The
"cocoyl" group (R-CO) represents a mixture of fatty acid chains derived from coconut oil, with
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lauric acid (C12) being a primary component.

General Chemical Structure of Potassium Cocoyl Glycinate
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Figure 1: General Chemical Structure of Potassium Cocoyl Glycinate.

Synthesis

Potassium Cocoyl Glycinate is typically synthesized via the Schotten-Baumann reaction.[6]
This process involves the acylation of glycine with coconut fatty acid chloride, followed by
neutralization with potassium hydroxide.[1][3]
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Synthesis of Potassium Cocoyl Glycinate
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Figure 2: Synthesis of Potassium Cocoyl Glycinate.

Physicochemical Properties

The physicochemical properties of Potassium Cocoyl Glycinate contribute to its functionality
as a surfactant in various applications. The following tables summarize the key quantitative
data available from commercial sources. It is important to note that many of these values are
presented as ranges, reflecting the variability in commercial preparations.

General Properties
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Property Value Reference(s)
INCI Name Potassium Cocoyl Glycinate [7]
CAS Number 301341-58-2 [7]
Molecular Formula C14H28KNOs (for Lauroyl N/A
(representative) Glycinate)
Molecular Weight ~293.48 g/mol (for Lauroyl N/A
(representative) Glycinate)
Colorless to light yellow liquid
Appearance [7]
or powder
Active Matter 30% + 1% (liquid form) [7]
Solution Properties
Property Value Reference(s)
Solubility Readily soluble in water. [8]
pH (10% aqueous solution) 6.0-8.00r9.0-11.0 [7]
Density (23°C) 1.17 g/cm3 9]
_ _ Varies with concentration and
Viscosity N/A
grade
Surface-Active Properties
Property Value Reference(s)
Surface Tension (1 g/L solution
36.4 mN/m [9]
at 20°C)
Data for the sodium salt
Critical Micelle Concentration (Sodium Cocoyl Glycinate) is N/A

(CMC)

reported as 1.690 g/L at 25°C.

[4]
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Experimental Protocols

This section details the methodologies for determining some of the key physicochemical
properties of Potassium Cocoyl Glycinate. These protocols are based on standard industry
and regulatory methods.

Determination of pH (Aqueous Solution)

Principle: The pH of a 10% aqueous solution of Potassium Cocoyl Glycinate is measured
using a calibrated pH meter.

Apparatus:

pH meter with a glass electrode

Magnetic stirrer and stir bar

Beakers

Volumetric flasks

Analytical balance

Procedure:

Prepare a 10% (w/w) solution of Potassium Cocoyl Glycinate in deionized water.

Calibrate the pH meter using standard buffer solutions at pH 4.0, 7.0, and 10.0.

Place the Potassium Cocoyl Glycinate solution in a beaker with a magnetic stir bar and stir
gently.

Immerse the calibrated pH electrode into the solution.

Record the stable pH reading.

Determination of Surface Tension
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Principle: The surface tension of an aqueous solution of Potassium Cocoyl Glycinate is
measured using a tensiometer. The Du Noty ring method or the Wilhelmy plate method are
commonly employed.

Apparatus:

Tensiometer (e.g., Du Nouy ring or Wilhelmy plate type)

Glass vessel

Analytical balance

Volumetric flasks

Procedure (Du Nouy Ring Method):

» Prepare a series of aqueous solutions of Potassium Cocoyl Glycinate at various
concentrations.

o Calibrate the tensiometer according to the manufacturer's instructions.
o Place a solution in the glass vessel.

e Immerse the platinum-iridium ring into the solution.

» Slowly raise the ring through the liquid-air interface.

e Record the force required to detach the ring from the surface.

o Calculate the surface tension based on the measured force and the ring's dimensions.

Determination of Critical Micelle Concentration (CMC)

Principle: The CMC is the concentration at which surfactant molecules begin to form micelles. It
is determined by measuring a physical property of the surfactant solution (e.g., surface tension,
conductivity, or light scattering) as a function of concentration. A sharp change in the slope of
the plotted data indicates the CMC.

Experimental Workflow (Surface Tension Method):
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Workflow for CMC Determination by Surface Tension
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Figure 3: Workflow for CMC Determination by Surface Tension.

Performance and Applications

Potassium Cocoyl Glycinate is valued for its excellent foaming properties, producing a rich
and creamy lather.[2][5] Its mildness makes it suitable for a wide range of personal care

products, including:
+ Facial cleansers[2]

¢ Body washes[2?]
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e Shampoos[2]
e Baby care products[2]
e Shaving creams[2]

Its compatibility with other surfactants allows for the formulation of sophisticated cleansing
systems with enhanced mildness and performance.

Safety and Regulatory Information

Potassium Cocoyl Glycinate is considered to be a mild and gentle surfactant with a low
potential for skin irritation.[7] It is readily biodegradable, which is a favorable characteristic from
an environmental perspective.

Conclusion

Potassium Cocoyl Glycinate is a versatile and high-performing anionic surfactant with a well-
established safety and mildness profile. Its physicochemical properties, particularly its excellent
foaming and cleansing capabilities, make it a valuable ingredient in the formulation of a wide
array of personal care and cosmetic products. This technical guide provides a foundational
understanding of its key characteristics and the methodologies used to evaluate them, serving
as a valuable resource for formulation scientists and researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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